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Compound of Interest

Compound Name: ML356

Cat. No.: B609152

Disclaimer: As of the latest literature review, no specific in vivo studies detailing the dosage and
administration of ML356 in mouse models have been published. The following information is
based on the known characteristics of ML356 and data from studies on other fatty acid
synthase (FASN) inhibitors. This document is intended to serve as a foundational guide for
researchers initiating preclinical studies with ML356 and should not be considered a direct
protocol. Independent dose-finding and toxicology studies are imperative.

Introduction to ML356

ML356 is a potent and selective inhibitor of the thioesterase domain of fatty acid synthase
(FASN-TE)[1][2]. FASN is a key enzyme in the de novo synthesis of fatty acids, a process that
is often upregulated in various diseases, including cancer, to support rapid cell proliferation and
membrane production. By inhibiting the thioesterase domain, ML356 effectively blocks the final
step of fatty acid synthesis, leading to a reduction in the production of palmitate[1][2]. Its
selectivity for FASN-TE over other human thioesterases makes it a valuable tool for studying
the role of FASN in pathological processes[1][2].

Chemical Properties of ML356:
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Property Value
Molecular Formula C19H25N304S2
Molecular Weight 423.5 g/mol
ICso for FASN-TE 334 nM

DMSO: 20 mg/mL, DMF: 10 mg/mL, Ethanol:

Solubility 0.5 ma/mL
.5 mg/m

Source: Cayman Chemical[1][2]

Mechanism of Action: FASN Inhibition

Fatty acid synthase catalyzes the synthesis of palmitate from acetyl-CoA and malonyl-CoA.
This process is crucial for providing the building blocks for more complex lipids required for cell
membrane formation, energy storage, and protein modification. In many cancer cells, the FASN
pathway is hyperactivated to meet the high demand for lipids. Inhibition of the FASN
thioesterase domain by ML356 prevents the release of the final palmitate product, leading to a
disruption of these cellular processes and potentially inducing apoptosis in cancer cells.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for ML356 in Mouse
Models]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b609152#mI356-dosage-and-administration-in-mouse-
models]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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